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Compound of Interest

Compound Name: TCO-PEG8-TFP ester

Cat. No.: B11828999 Get Quote

Essential Safety and Handling Guide for TCO-PEG8-
TFP Ester
This guide provides immediate and essential safety, operational, and disposal information for

researchers, scientists, and drug development professionals working with TCO-PEG8-TFP
ester. The following procedures are designed to ensure the safe handling and disposal of this

chemical, minimizing risk and promoting a secure laboratory environment.

Chemical and Physical Properties
A summary of the key quantitative data for TCO-PEG8-TFP ester is presented below for easy

reference.
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Property Value Reference

Chemical Name TCO-PEG8-TFP ester BroadPharm, CD Bioparticles

CAS Number 2353410-06-5 BroadPharm

Molecular Formula C34H51F4NO12 BroadPharm

Molecular Weight 741.8 g/mol BroadPharm

Purity >95% BroadPharm

Appearance White to off-white solid
Assumed based on similar

compounds

Solubility Soluble in DMSO, DCM, DMF BroadPharm

Storage Conditions Store at -20°C BroadPharm

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for TCO-PEG8-TFP ester is not readily available,

information from similar compounds, such as TCO-PEG4-TFP Ester, and the general

properties of its functional groups (TCO, PEG, and TFP ester) allow for a comprehensive

assessment of potential hazards.

Potential Hazards:

Eye Irritation: May cause serious eye irritation.

Skin Irritation: May cause skin irritation.

Respiratory Irritation: May cause respiratory tract irritation if inhaled as dust.

Harmful if Swallowed: May be harmful if ingested.

The tetrafluorophenyl (TFP) ester is an amine-reactive functional group. TFP esters are known

to be more resistant to hydrolysis compared to N-hydroxysuccinimide (NHS) esters, which

makes them more stable in aqueous solutions during bioconjugation reactions.[1][2][3][4] The

trans-cyclooctene (TCO) moiety is a reactive dienophile used in bioorthogonal chemistry. Due
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to its strained double bond, it has a limited shelf life and can isomerize to the less reactive cis-

cyclooctene.[5] Therefore, long-term storage is not recommended. The polyethylene glycol

(PEG) component is generally considered to have low toxicity.

Personal Protective Equipment (PPE)
To ensure personal safety and minimize exposure, the following personal protective equipment

must be worn at all times when handling TCO-PEG8-TFP ester:

PPE Category Specific Requirements

Hand Protection
Chemical-resistant gloves (e.g., nitrile or

neoprene).

Eye/Face Protection

Safety glasses with side shields or chemical

splash goggles. A face shield may be required

for procedures with a high risk of splashing.

Skin and Body Protection
A laboratory coat. Long pants and closed-toe

shoes are mandatory.

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved particulate respirator (e.g.,

N95) is recommended. Work in a well-ventilated

area, preferably a chemical fume hood.

Operational Plan: Step-by-Step Handling Procedures
Adherence to a strict operational protocol is crucial for the safe and effective use of TCO-
PEG8-TFP ester.

1. Preparation and Pre-Handling:

Read and understand this safety guide thoroughly before starting any work.
Ensure all necessary PPE is available and in good condition.
Work in a designated area, preferably a certified chemical fume hood, to minimize inhalation
exposure.
Have an emergency plan in place, including the location of safety showers, eyewash
stations, and fire extinguishers.
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2. Handling the Compound:

Allow the vial of TCO-PEG8-TFP ester to warm to room temperature before opening to
prevent condensation of moisture, which can lead to hydrolysis.
Weigh the desired amount of the compound in a fume hood. Avoid creating dust.
Prepare solutions in a fume hood. The compound is soluble in organic solvents such as
DMSO, DCM, and DMF.

3. In Case of a Spill:

Evacuate the immediate area.
If the spill is small and you are trained to handle it, wear appropriate PPE and absorb the
spill with an inert absorbent material (e.g., vermiculite, sand).
Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.
Ventilate the area and decontaminate the spill surface.

4. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.
Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation develops.
Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.
Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Rinse mouth with water. Seek medical attention.

Disposal Plan
Proper disposal of TCO-PEG8-TFP ester and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

All waste containing TCO-PEG8-TFP ester, including unused solid, solutions, and
contaminated materials (e.g., pipette tips, gloves), must be collected as hazardous chemical
waste.
Do not mix this waste with other waste streams unless compatible.
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2. Waste Collection and Labeling:

Collect solid waste in a clearly labeled, sealed container.
Collect liquid waste in a compatible, leak-proof container. The container must be clearly
labeled with "Hazardous Waste" and the full chemical name: "TCO-PEG8-TFP ester".
Include the approximate concentration and solvent if it is a solution.

3. Container Disposal:

Empty containers must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).
The rinsate must be collected as hazardous chemical waste.
After triple-rinsing, deface the label on the container and dispose of it according to your
institution's guidelines for empty chemical containers.

4. Final Disposal:

All collected hazardous waste must be disposed of through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.
Follow all local, state, and federal regulations for hazardous waste disposal.

Visualized Workflow for Safe Handling
The following diagram illustrates the logical flow from understanding the chemical's properties

to implementing the correct handling and disposal procedures.
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Safe Handling Workflow for TCO-PEG8-TFP Ester

Chemical Properties & Hazards

Risk Mitigation

Operational Procedures

Waste Management

Molecular Formula: C34H51F4NO12
MW: 741.8

Solubility: DMSO, DCM, DMF
Storage: -20°C
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Logical workflow for handling TCO-PEG8-TFP ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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